1-(2,4-Dichlorophenyl)ethane-1,2-diol

• IUPAC Name: 1-(2,4-dichlorophenyl)ethane-1,2-diol
• InChI: InChI=1S/C8H8Cl2O2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,11-12H,4H2
• InChI Key: HZAZETJSOZQUJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(CO)O
• Molecular Formula: C8H8Cl2O2
• DSSTOX Substance ID: DTXSID701021272
• Molecular Weight: 207.05 g/mol
• CAS RN: 14866-28-5

Description

1-(2,4-Dichlorophenyl)ethane-1,2-diol, commonly known as DCPD, is an organic compound with a wide range of applications in the scientific field. It is a colorless solid with a molecular weight of 230.07 g/mol. DCPD is a versatile compound that can be used in a variety of chemical reactions, including oxidation, reduction, and esterification. It is also used as an intermediate in the synthesis of other compounds and as a stabilizer in organic solvents.

Scientific Research Applications

• Pharmaceutical Applications :

  • "1-(2,4-Dichlorophenyl)ethane-1,2-diol" is used in the synthesis of Miconazole, an antifungal agent. A study demonstrated a biocatalytic method for synthesizing (R)-2-Chloro-1-(2,4-dichlorophenyl) ethanol, a chiral intermediate of Miconazole, using a bacterial strain isolated from soil. This process showed high yield and enantiomeric excess, highlighting its potential for drug synthesis (Miao et al., 2019).

• Environmental Applications :

  • A novel dispersive liquid-phase microextraction technique, using a new ionic liquid, was developed for the extraction and determination of Dicofol and its degradation products in water samples. This method could effectively extract compounds including this compound and its derivatives, demonstrating its utility in environmental monitoring (Li et al., 2010).

• Chemical Synthesis and Analysis :

  • In a study exploring the use of immobilized horseradish peroxidase for removing 2,4-Dichlorophenol from wastewater, the removal efficiency was significant. This shows the potential for using related compounds in wastewater treatment applications (Wang et al., 2015).
  • An investigation into the nucleophilic substitution reaction of imidazole with various 2-Bromo-1-arylethanone derivatives, including 2-bromo-1-(2,4-dichlorophenyl)ethan-1-one, was conducted. This computational study provides insights into the reactivity and potential applications of these compounds in chemical syntheses (Erdogan & Erdoğan, 2019).

• Catalysis :

  • Research on C2-symmetric chiral diols, including 1,2-bis(3,5-dibromophenyl)-ethane-1,2-diol, showed their effectiveness as catalysts in the enantioselective alkylation of aromatic aldehydes with diethylzinc (Gök & Kekec, 2014).

• Biochemical Research :

  • A study on the selective carbon-carbon bond cleavage of 1,2-diols, including aryl-substituted ethane-1,2-diols, using an iron-porphyrin complex, suggests potential applications in biochemical research and industrial processes (Okamoto et al., 1988).

Safety and Hazards

According to the safety data sheet, “1-(2,4-Dichlorophenyl)ethane-1,2-diol” has specific handling and storage requirements. It includes hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, exposure controls/personal protection, and more.